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Compound of Interest

Compound Name: (+)-7"-Methoxylariciresinol

Cat. No.: B12380351

An In-Depth Technical Guide to (+)-7'-
Methoxylariciresinol

For Researchers, Scientists, and Drug Development Professionals

Abstract

(+)-7'-Methoxylariciresinol is a naturally occurring lignan found in various plant species,
including Cyclea racemosa and Crataegus pinnatifida. As a member of the lignan family of
polyphenols, it is of increasing interest to the scientific community for its potential biological
activities. This technical guide provides a comprehensive overview of the known physical and
chemical properties of (+)-7'-Methoxylariciresinol, alongside available experimental data and
methodologies. This document is intended to serve as a foundational resource for researchers
and professionals in the fields of natural product chemistry, pharmacology, and drug
development.

Physicochemical Properties

(+)-7'-Methoxylariciresinol, also known as (+)-5'-Methoxylariciresinol, possesses a defined
set of physical and chemical characteristics crucial for its handling, characterization, and
application in research settings. The fundamental properties are summarized in the table
below.
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Property Value Source
Molecular Formula C21H2607 [1]
Molecular Weight 390.43 g/mol [1]

CAS Number 1426550-86-8

105256-12-0 (for 5'-

Methoxylariciresinol)

Alternate CAS Number

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl
Acetate, DMSO, and Acetone.

Quantitative data regarding melting point, boiling point, and specific solubility values are not
readily available in the reviewed literature.

Spectral Data

The structural elucidation of (+)-7'-Methoxylariciresinol relies on various spectroscopic
techniques. While complete spectral data sets are not publicly available, the following
information has been referenced in scientific databases.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 3C NMR spectroscopy are fundamental to confirming the structure of (+)-7'-
Methoxylariciresinol. Referenced data indicates the availability of 13C NMR spectra, though
specific peak assignments and coupling constants are not detailed in the accessible literature.

Mass Spectrometry (MS)

Mass spectrometry data is crucial for determining the molecular weight and fragmentation
pattern of the molecule. The exact mass and fragmentation pathways for (+)-7'-
Methoxylariciresinol would be essential for its unambiguous identification in complex
mixtures.

Detailed NMR peak lists, spectra images, and mass spectrometry fragmentation data are not
available in the public domain at the time of this writing.
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Experimental Protocols
Isolation from Natural Sources

(+)-7'-Methoxylariciresinol has been successfully isolated from plant sources. A general
workflow for the isolation of lignans from plant material is presented below. It is important to
note that this is a generalized protocol and specific optimization would be required for the

targeted isolation of (+)-7'-Methoxylariciresinol.

General Isolation Workflow for Lignans:
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General Workflow for Lignan Isolation
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(+)-7'-Methoxylariciresinol
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Caption: A generalized workflow for the isolation of lignans from plant sources.
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Methodology:

o Extraction: The dried and powdered plant material is subjected to extraction with a suitable
organic solvent, such as methanol or ethanol, often using techniques like maceration or
Soxhlet extraction.

o Concentration: The resulting crude extract is concentrated under reduced pressure to
remove the solvent.

» Partitioning: The concentrated extract is then partitioned between an aqueous phase and an
immiscible organic solvent (e.g., ethyl acetate) to separate compounds based on their
polarity.

o Chromatography: The organic phase, enriched with lignans, is subjected to column
chromatography over a stationary phase like silica gel or Sephadex. Elution is performed
with a gradient of solvents of increasing polarity.

e Fractionation and Analysis: Fractions are collected and analyzed by Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify
those containing the target compound.

 Purification: Fractions containing (+)-7'-Methoxylariciresinol are combined and further
purified using techniques such as preparative HPLC to yield the pure compound.

o Structural Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods, including NMR and mass spectrometry.

A detailed, step-by-step protocol for the synthesis of (+)-7'-Methoxylariciresinol is not
currently available in the scientific literature.

Biological Activity and Signaling Pathways

The biological activities of (+)-7'-Methoxylariciresinol have not been extensively studied to
date. However, research on structurally related lignans, such as matairesinol, provides a basis
for potential areas of investigation. Matairesinol has been shown to interact with the PI3K/Akt
signaling pathway, which is a critical pathway in regulating cell growth, proliferation, and
survival.
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Hypothesized Signaling Pathway Interaction (based on related compounds):

Hypothesized Interaction with PI3K/Akt Pathway
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Caption: A diagram of the PI3K/Akt signaling pathway, a potential target for lignans.

It is plausible that (+)-7'-Methoxylariciresinol may exhibit similar modulatory effects on this or
other cellular signaling pathways. Further research is required to elucidate the specific
biological activities and mechanisms of action of this compound.

Conclusion

(+)-7'-Methoxylariciresinol is a natural product with potential for further scientific investigation.
This guide consolidates the currently available chemical and physical data. However,
significant gaps remain in the literature concerning its quantitative properties, detailed spectral
characterization, specific experimental protocols for its procurement, and its biological
functions. Future research efforts should focus on filling these knowledge gaps to fully realize
the potential of (+)-7'-Methoxylariciresinol in pharmacology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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